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Compound of Interest

Compound Name: 2-chloro-N-cyclooctylacetamide
CAS No.: 379255-43-3
Cat. No.: B1351947
Get Quote
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Executive Summary & Scientific Rationale

2-Chloro-N-cyclooctylacetamide belongs to the chloroacetamide class of herbicides (Group
15 / K3), structurally analogous to metolachlor and acetochlor.[1] Its primary mechanism of
action is the inhibition of Very Long Chain Fatty Acid (VLCFA) elongases, leading to the arrest
of cell division and shoot development in emerging weed seedlings.[1]

Formulation Challenge: The cyclooctyl moiety imparts significant lipophilicity (estimated LogP >
3.[1]0) and likely crystalline solidity at room temperature compared to smaller alkyl analogs.[1]
Consequently, this active ingredient (Al) exhibits poor water solubility, necessitating a solvent-
based delivery system to ensure bioavailability.[1]

Selected Strategy: Emulsifiable Concentrate (EC) An EC formulation is chosen as the primary
prototype.[1] It offers:

» High Bioavailability: The solvent carrier aids in penetrating the waxy cuticle of weed
seeds/shoots.[1]
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» Manufacturing Simplicity: Requires simple blending vessels rather than high-energy bead
mills (needed for SC).[1]

o Field Stability: Robust against temperature fluctuations compared to emulsions (EW).

Mechanism of Action & Target Pathway[1]

The following diagram illustrates the interference of 2-chloro-N-cyclooctylacetamide in the
VLCFA biosynthesis pathway, critical for cell membrane integrity.
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Figure 1: Mechanism of Action. The herbicide blocks the elongation of fatty acids, preventing
essential membrane formation in germinating weeds.[1]

Pre-Formulation Characterization

Before scaling, the physicochemical profile must be validated to select the correct solvent
system.[1]

Protocol A: Solubility Profiling

Objective: Determine the saturation limit of the Al in candidate solvents to prevent
crystallization at low temperatures (0°C).[1]

Reagents:

e Solvents: Aromatic 150 (Solvesso 150), Aromatic 200, N-methyl-2-pyrrolidone (NMP), Methyl
Oleate (Green alternative).[1]

e Al: 2-Chloro-N-cyclooctylacetamide (>95% purity).[1]
Procedure:
e Weigh 5.0 g of Al into four separate 20 mL scintillation vials.
e Add 5.0 g of each solvent (aiming for 50% w/w loading initially).[1]
» Vortex for 2 minutes and sonicate at 40°C for 30 minutes.
e Allow samples to equilibrate at 25°C for 24 hours.
» Critical Step: Place samples in a refrigerator at 0°C for 7 days.
o Observation: Check for crystal growth (seeding).[1]
o Pass: Solution remains clear.

o Fail: Precipitate forms.[1]
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Data Output Table:
Initial Solubility Cold Stability (0°C, )
Solvent System Recommendation
(25°C) 7 Days)
Aromatic 150 High Clear Primary Candidate
Methyl Oleate Moderate Haze/Crystals Co-solvent only
NMP Very High Clear Use to boost solvency
Water Insoluble N/A Continuous phase

Formulation Protocol: 840 g/L EC (High Load)

This protocol targets a high-load Emulsifiable Concentrate (EC) to reduce packaging waste.[1]

i ist (100€ h

Component Function % wiw Mass (g)

2-Chloro-N-

) Active Ingredient 78.0% 780.0
cyclooctylacetamide

Solvent (Naphthalene

Aromatic 150 ND 12.0% 120.0
Depleted)
Calcium
Dodecylbenzene Anionic Emulsifier 4.0% 40.0
Sulfonate
Tristyrylphenol o »
Nonionic Emulsifier 4.0% 40.0

Ethoxylate (16 EO)

) Safener (for
Benoxacor (Optional) 2.0% 20.0
Corn/Sorghum)

Note: If the Al is solid and volume is limited, reduce Al loading to 50% and increase solvent to
maintain liquid state.

Step-by-Step Manufacturing Workflow
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Figure 2: Manufacturing workflow for the EC formulation.[1]
Detailed Procedure:

o Solvent Charge: Charge the Aromatic 150 into a jacketed stainless steel vessel. Start low-
speed agitation (Anchor stirrer, 50 RPM).

o Al Addition: Slowly add 2-Chloro-N-cyclooctylacetamide.

o Technical Insight: If the Al is solid, heat the vessel jacket to 45°C to accelerate dissolution.
[1] Ensure the solution is completely clear before proceeding.

o Safener Addition (Critical for Crop Safety): If formulating for corn, add Benoxacor.[1]
Chloroacetamides can cause "whipping" injury in corn; the safener accelerates the
detoxification of the herbicide in the crop but not the weed.[1]

o Emulsifier Blending: Add the Calcium DBS (Anionic) and Tristyrylphenol Ethoxylate
(Nonionic).[1]

o Why this blend? This "matched pair" covers a wide HLB (Hydrophilic-Lipophilic Balance)
range, ensuring stability in both soft and hard water.[1]

e Homogenization: Increase agitation to 200 RPM for 30 minutes. Cool to 25°C.[1]

« Filtration: Pass the formulation through a 1-micron polypropylene bag filter to remove any
undissolved particulates or foreign matter.

Analytical & Quality Control (QC)

Every batch must be validated using CIPAC (Collaborative International Pesticides Analytical
Council) standard methods.[1]
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A. Emulsion Stability (CIPAC MT 36.3)

Method:

e Add 5 mL of formulation to 95 mL of standard water (CIPAC Water A and D) in a 100 mL
crow receiver cylinder.

 Invert 30 times.

o Observe at 0.5h, 2h, and 24h.

Acceptance Criteria:

e Creaming: < 2 mL after 24 hours (Re-emulsifiable).

e OIl Separation:Zero trace allowed. Free oil indicates formulation failure.[1]

B. HPLC Assay

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 um).[1]
Mobile Phase: Acetonitrile : Water (70:30 v/v) with 0.1% Phosphoric Acid.[1] Flow Rate: 1.0
mL/min.[1] Detection: UV @ 220 nm (Amide bond absorption).[1] Retention Time: ~5-7 minutes
(Expect cyclooctyl analog to elute later than metolachlor due to higher hydrophobicity).[1]

Biological Validation: Greenhouse Pot Test

Objective: Confirm pre-emergence efficacy against indicator weeds (e.g., Barnyardgrass -
Echinochloa crus-galli).

e Soil: Sandy loam (low organic matter favors chloroacetamide activity).[1]
e Planting: Sow 20 seeds of E. crus-galli per pot.

o Application: Apply formulation using a track sprayer at rates equivalent to 0.5, 1.0, and 2.0 kg
Al/ha immediately after sowing (Pre-emergence).[1]

e Irrigation: Lightly water (0.5 cm) to activate the herbicide (move it into the germination zone).

[1]
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e Assessment: 14 days after treatment (DAT), score for % biomass reduction compared to
untreated control.

Safety & Handling

 Toxicity: Chloroacetamides are generally skin sensitizers (Category 1) and may have specific
organ toxicity.[1][2]

o PPE: Nitrile gloves, safety goggles, and long-sleeved Tyvek suits are mandatory during
weighing and mixing.[1]

» Environmental: Highly toxic to aquatic life.[1] Do not discharge waste into drains.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-chloro-N,N-dimethylacetamide | C4H8CINO | CID 75886 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. 2-chloro-N-cyclopropylacetamide | CSH8CINO | CID 735780 - PubChem
[pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Formulation Development Guide: 2-Chloro-N-
cyclooctylacetamide (EC Formulation)[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1351947/docs#formulation-development-guide-2-
chloro-n-cyclooctylacetamide-ec-formulation-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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